Cas no 1357945-70-0 (6-(trifluoromethyl)isoquinolin-3-amine)

• Product Name: 6-(trifluoromethyl)isoquinolin-3-amine
• CAS No: 1357945-70-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 1240071
• PubChem ID: 71742568
• Update Time: 2025-04-20

6-(trifluoromethyl)isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)isoquinolin-3-amine
• 1357945-70-0
• XZLORAZQZHPSLH-UHFFFAOYSA-N
• DTXSID30857226
• SCHEMBL19877224

• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-2-1-6-5-15-9(14)4-7(6)3-8/h1-5H,(H2,14,15)
• InChI Key： XZLORAZQZHPSLH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=NC(=CC=2C=1)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų